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Compound of Interest

Compound Name: 3-Bromopyrrolidine hydrobromide
CAS No.: 1262769-75-4
Cat. No.: B582379
Get Quote
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Executive Summary

3-Bromopyrrolidine hydrobromide (CAS: 1262769-75-4 for racemic; specific enantiomers
available) is a functionalized pyrrolidine scaffold widely used to introduce the pyrrolidine ring
into complex pharmaceutical architectures. Its core value lies in the C3-bromine substituent,
which serves as a versatile electrophilic handle for nucleophilic substitution, allowing the rapid
generation of 3-substituted pyrrolidines found in calcium channel blockers (e.g., Barnidipine
analogs) and muscarinic antagonists (e.g., Darfenacin intermediates). This guide provides a
rigorous technical analysis of its synthesis, spectroscopic signature, and handling
requirements.

Chemical Identity & Physical Properties[1][2][3][4][5]

The molecule exists as a hydrobromide salt to ensure stability, as the free base is prone to
polymerization and degradation.
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Property Data
IUPAC Name 3-Bromopyrrolidine hydrobromide
1262769-75-4 (racemic) 99520-93-1 (S-isomer)
CAS Number )
1289584-85-5 (R-isomer)
C
Molecular Formula H
BrN[1] - HBr
Molecular Weight 230.93 g/mol
White to off-white hygroscopic crystalline
Appearance
powder
Melting Point 135-141 °C (dec.)
Soluble in water, DMSO, Methanol; Insoluble in
Solubility non-polar solvents (Hexane, Et
0)
- Hygroscopic; store under inert atmosphere at 2—
Stability

8 °C. Light sensitive.

Synthesis & Manufacturing Protocols

The synthesis of 3-bromopyrrolidine hydrobromide typically proceeds via the Appel reaction
on N-protected 3-hydroxypyrrolidine. This route is preferred over direct hydrobromination of the
alcohol because it proceeds with Walden inversion, allowing for the stereocontrolled synthesis

of chiral derivatives (e.g., converting (R)-3-hydroxypyrrolidine to (S)-3-bromopyrrolidine).

Synthetic Pathway (Graphviz Diagram)

3-Hydroxypyrrolidine > Appel Reaction SN2 Substitution N-Boc-3-Bromopyrrolidine > Deprotection Salt Formation 3-Bromopyrrolidine
(N-Boc Protected) (CBr4 / PPh3) (Inversion of Configuration) (HBr / AcOH or HCI) Hydrobromide

Figure 1: Stereocontrolled synthesis via Appel reaction and subsequent deprotection.
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Detailed Protocol (Step-by-Step)
» Activation & Substitution (Appel Reaction):

o Reagents: N-Boc-3-hydroxypyrrolidine (1.0 eq), CBr

(1.2 eq), PPh
(1.5 eq).
o Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

o Procedure: Dissolve alcohol and CBr

in DCM at 0 °C. Add PPh
portion-wise to control exotherm. Stir at room temperature for 12—18 hours.

o Mechanism: Formation of an oxyphosphonium intermediate followed by S

2 attack by bromide, inverting the stereocenter.

o Workup: Quench with water, extract with DCM, and purify via silica gel chromatography
(Hexane/EtOAC) to isolate N-Boc-3-bromopyrrolidine.

e Deprotection & Salt Formation:
o Reagents: 4M HBr in Acetic Acid or Dioxane.

o Procedure: Dissolve the N-Boc intermediate in DCM. Add HBr solution dropwise at 0 °C.
Stir for 2—4 hours until TLC indicates consumption of starting material.

o Isolation: Concentrate in vacuo. Triturate the residue with diethyl ether to precipitate the
hydrobromide salt. Filter and dry under vacuum/nitrogen.

Characterization Protocols
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Accurate characterization relies heavily on NMR spectroscopy. Note that the chemical shifts
differ significantly between the N-Boc intermediate and the final hydrobromide salt due to the
removal of the electron-withdrawing carbamate and the formation of the ammonium species.

Nuclear Magnetic Resonance (NMR)[1][3][4][7][8]
H NMR (DMSO-d

, 400 MHZz)

¢ N-Boc-3-Bromopyrrolidine (Intermediate):

o 4.85 (m, 1H, C3-H): The methine proton attached to the bromine is significantly
deshielded.

o 3.70-3.60 (m, 1H) & 3.55-3.30 (m, 3H): Protons at C2 and C5 (alpha to nitrogen).
o 2.30-2.10 (m, 2H): Protons at C4.
o 1.35 (s, 9H): Boc tert-butyl group.[2]
e 3-Bromopyrrolidine Hydrobromide (Product):
o 9.00-9.50 (br s, 2H): NH
ammonium protons (exchangeable with D
0).
o 4.90-5.00 (m, 1H, C3-H): Remains deshielded due to bromine.

o 3.40-3.80 (m, 4H): C2 and C5 protons shift downfield relative to the Boc-protected form
due to the positive charge on nitrogen.

o Note: The Boc singlet at 1.35 ppm must be absent.

C NMR (DMSO-d

, 100 MHZz)
o C3-Br: Expected signal at ~45-55 ppm.
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e C2/C5 (C-N): Signals typically appear at ~45-50 ppm and ~50-55 ppm.

e C4: Signal at ~30-35 ppm.

Mass Spectrometry (LC-MS)

« lonization: Electrospray lonization (ESI+).[3]
e Observed Mass:

150.0/152.0 [M+H]
(1:1 ratio due to
Br and

Br isotopes).

» Validation: The characteristic 1:1 isotopic pattern is diagnostic for a mono-brominated
compound.

Handling, Stability & Safety

o Hygroscopicity: The hydrobromide salt is highly hygroscopic. Exposure to ambient moisture
will lead to "gumming" and potential hydrolysis of the C-Br bond over time. Protocol: Weigh
quickly in a low-humidity environment or glovebox.

o Thermal Instability: Avoid heating above 50 °C for extended periods during drying, as
elimination of HBr to form 3-pyrroline (2,5-dihydro-1H-pyrrole) can occur.

o Storage: Store in amber vials (light sensitive) under Argon/Nitrogen at 2—-8 °C.

Applications in Drug Discovery

3-Bromopyrrolidine is a "privileged scaffold" intermediate. It functions primarily as an
electrophile, allowing the attachment of the pyrrolidine ring to nucleophilic pharmacophores
(phenols, amines, thiols).

Application Workflow (Graphviz Diagram)
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Ca2+ Channel Blockers
(e.g., Barnidipine Analogs)

Figure 2: Strategic applications in medicinal chemistry via substitution and elimination pathways.
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Case Study: Barnidipine & Darfenacin

While the commercial synthesis of Barnidipine often employs (S)-1-benzyl-3-pyrrolidinol
directly, the 3-bromo analog serves as a critical alternative for creating derivatives where the
hydroxyl group's nucleophilicity is insufficient or where inversion of stereochemistry is required
during the coupling step. In Darfenacin synthesis, the pyrrolidine ring is a key structural motif
responsible for binding to the M3 muscarinic receptor; the 3-bromo derivative allows for the
exploration of Structure-Activity Relationships (SAR) by enabling the introduction of novel side
chains via displacement reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Bromopyrrolidine Hydrobromide: Structure,
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[https://www.benchchem.com/product/b582379/docs#3-bromopyrrolidine-hydrobromide-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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